Cas no 59734-58-6 (BENZENEPROPANAMINE, 3,4-DIMETHOXY-, HYDROCHLORIDE)

• Product Name: BENZENEPROPANAMINE, 3,4-DIMETHOXY-, HYDROCHLORIDE
• CAS No: 59734-58-6
• MF: C₁₁H₁₈ClNO₂
• MW: 231.719122409821
• CID: 3374546
• PubChem ID: 5336434
• Update Time: 2025-04-21

BENZENEPROPANAMINE, 3,4-DIMETHOXY-, HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• BENZENEPROPANAMINE, 3,4-DIMETHOXY-, HYDROCHLORIDE
• Cambridge id 5705544
• AC1NSMIK
• 3,4-Dimethoxybenzenepropanamine hydrochloride
• DTXSID70416614
• 5705-54-4
• 59734-58-6
• 3-(3,4-dimethoxyphenyl)propan-1-amine;hydrochloride

• Inchi： 1S/C11H17NO2.ClH/c1-13-10-6-5-9(4-3-7-12)8-11(10)14-2;/h5-6,8H,3-4,7,12H2,1-2H3;1H
• InChI Key： OTMANLIKOBIDOQ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=C(C=CC(=C1)CCCN)OC

Computed Properties

• Exact Mass: 231.1026065Da
• Monoisotopic Mass: 231.1026065Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines